Cas no 87860-35-3 (1-Propanol, 2-phenoxy-, (S)-)

(S)-1-Propanol, 2-phenoxy-, is a chiral alcohol compound characterized by the presence of a phenoxy group at the second carbon of a three-carbon chain. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and chiral resolution processes. The compound’s structure allows for selective reactivity in organic transformations, particularly in the preparation of enantiomerically pure intermediates for pharmaceuticals and fine chemicals. Its phenoxy moiety enhances solubility in organic solvents, facilitating its use as a building block in complex molecule synthesis. The high purity and defined stereochemistry of (S)-1-Propanol, 2-phenoxy- ensure consistent performance in applications requiring precise molecular control.

1-Propanol, 2-phenoxy-, (S)- structure

Product Name:1-Propanol, 2-phenoxy-, (S)-

CAS No:87860-35-3

MF:C₉H₁₂O₂

MW:152.190382957458

CID:4280531

PubChem ID:10942641

Update Time:2025-06-12

1-Propanol, 2-phenoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

- 1-Propanol, 2-phenoxy-, (S)-
- 1-Propanol, 2-phenoxy-, (2S)-
- (S)-2-Phenoxypropan-1-ol
- 7-Methoxy-phthalicacid
- BS-46827
- 2-Phenoxypropyl alcohol, (2S)-
- MFCD30164055
- CS-0188458
- (2S)-2-phenoxypropan-1-ol
- UNII-MG68W45NDL
- 2-Phenoxypropanol, (+)-
- 87860-35-3
- (S)-2-Phenoxy-1-propanol
- MG68W45NDL
- SCHEMBL17892031
- 2-Phenoxypropanol, (S)-
- Inchi： 1S/C9H12O2/c1-8(7-10)11-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-/m0/s1
- InChI Key： LOJHHQNEBFCTQK-QMMMGPOBSA-N
- SMILES： O(C1C=CC=CC=1)[C@@H](C)CO

Computed Properties

Exact Mass: 152.083729621g/mol
Monoisotopic Mass: 152.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 97.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 29.5Å²

1-Propanol, 2-phenoxy-, (S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1229892-1g	(S)-2-Phenoxypropan-1-ol	87860-35-3	95%	1g	$500	2024-06-03
Enamine	EN300-6881950-1.0g	(2S)-2-phenoxypropan-1-ol	87860-35-3		1.0g	$870.0	2022-12-09
Enamine	EN300-6881950-2.5g	(2S)-2-phenoxypropan-1-ol	87860-35-3		2.5g	$1804.0	2022-12-09
Enamine	EN300-6881950-5.0g	(2S)-2-phenoxypropan-1-ol	87860-35-3		5.0g	$2285.0	2022-12-09
Enamine	EN300-6881950-10.0g	(2S)-2-phenoxypropan-1-ol	87860-35-3		10.0g	$2872.0	2022-12-09
Ambeed	A840470-100mg	(S)-2-Phenoxypropan-1-ol	87860-35-3	95%	100mg	$97.0	2025-04-16
Ambeed	A840470-250mg	(S)-2-Phenoxypropan-1-ol	87860-35-3	95%	250mg	$145.0	2025-04-16
Ambeed	A840470-1g	(S)-2-Phenoxypropan-1-ol	87860-35-3	95%	1g	$360.0	2025-04-16
eNovation Chemicals LLC	Y1229892-1g	(S)-2-phenoxypropan-1-ol	87860-35-3	95%	1g	$360	2025-02-19
1PlusChem	1P01XD8U-100mg	(S)-2-Phenoxypropan-1-ol	87860-35-3	95%	100mg	$71.00	2024-04-20

1-Propanol, 2-phenoxy-, (S)- Related Literature

1. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583

Related Categories

Additional information on 1-Propanol, 2-phenoxy-, (S)-

Research Brief on 1-Propanol, 2-phenoxy-, (S)- (CAS: 87860-35-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-Propanol, 2-phenoxy-, (S)- (CAS: 87860-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral alcohol, characterized by its phenoxy group and (S)-configuration, has been investigated for its role as an intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent studies highlight its utility in asymmetric synthesis, drug delivery systems, and as a scaffold for novel antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the enantioselective synthesis of 1-Propanol, 2-phenoxy-, (S)- using biocatalytic methods, achieving a 98% enantiomeric excess (ee) with engineered ketoreductases. This green chemistry approach not only improved yield but also reduced environmental impact compared to traditional metal-catalyzed processes. The study emphasized the compound's role as a precursor to β-blockers and nonsteroidal anti-inflammatory drugs (NSAIDs), where chirality is critical for efficacy and safety.

Another breakthrough was reported in ACS Chemical Biology, where 1-Propanol, 2-phenoxy-, (S)- was functionalized to create a library of derivatives targeting bacterial efflux pumps. The lead compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting membrane integrity, with a MIC (minimum inhibitory concentration) of 2 μg/mL. Molecular dynamics simulations revealed that the (S)-configuration enabled optimal binding to the pump's hydrophobic pocket, a finding that could guide future antibiotic design.

Pharmacokinetic studies of 1-Propanol, 2-phenoxy-, (S)- in rodent models demonstrated favorable bioavailability (78% oral) and blood-brain barrier penetration, suggesting potential CNS applications. A 2024 preprint on bioRxiv linked its metabolites to neuroprotective effects in Parkinson’s disease models, possibly via modulation of α-synuclein aggregation. However, challenges remain in scaling production and addressing cytotoxicity at high doses (>100 μM), as noted in a recent Regulatory Toxicology and Pharmacology review.

Industry adoption is growing, with Patheon and Catalent listing GMP-grade 1-Propanol, 2-phenoxy-, (S)- for commercial API synthesis. Patent filings (e.g., WO2023124567) highlight its use in next-generation chiral auxiliaries. Future research directions include CRISPR-Cas9 engineering of microbial hosts for sustainable production and structure-activity relationship (SAR) studies to expand therapeutic indications.